BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of Cyclooctene Oxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for cyclooctene
oxide, a versatile reagent in chemical synthesis. Adherence to these guidelines is essential to
ensure a safe laboratory environment and mitigate potential hazards. This document
summarizes key quantitative data, outlines emergency procedures, and provides detailed
experimental workflows for safe use and disposal.

Chemical and Physical Properties

Cyclooctene oxide is a colorless to white solid with a characteristic odor.[1] It is a flammable
solid and is sensitive to moisture.[1] A summary of its key physical and chemical properties is
provided in the table below.
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Property Value Reference

CAS Number 286-62-4 [LI2]031[41[5]116]

Molecular Formula CsH140 [L1213141e1e171

Molecular Weight 126.20 g/mol [1112][4]1[5]
Colorless to white

Appearance _ [1][2]
solid/crystals

Melting Point 53-56 °C (31141171

- _ 189 °C @ 760 mmHg; 55 °C

Boiling Point [11[3][7]
@ 5 mmHg

Flash Point 56 °C (132.8 °F) - closed cup [1]

Storage Temperature 2-8°C, Keep refrigerated [1][2]

Hazard Identification and GHS Classification

Cyclooctene oxide is classified as a hazardous substance. The Global Harmonized System

(GHS) classifications are summarized below.

Hazard Class Category Hazard Statement
Flammable Solids 1 H228: Flammable solid
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
Eye Iritation ) H319: Causes serious eye

irritation

Signal Word: Danger|[2]

Potential Health Effects:
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o Eye Contact: Causes serious eye irritation, which may lead to tearing, blurred vision, and
corneal damage.[1]

» Skin Contact: Causes skin irritation.[1][2]

 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with symptoms such as
nausea, vomiting, and diarrhea.[1][2]

 Inhalation: Causes respiratory tract irritation.[1] The toxicological properties have not been
fully investigated, and effects may be delayed.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
cyclooctene oxide to minimize exposure.

Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][8]

Wear appropriate protective gloves to prevent
Skin Protection skin exposure.[1] Wear appropriate protective

clothing to prevent skin exposure.[1]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace
Respiratory Protection conditions warrant a respirator's use.[1] Use a
NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[8]
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First Aid Measures

In the event of exposure to cyclooctene oxide, immediate first aid is crucial.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1]

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

Ingestion ) N ) )
induce vomiting. If conscious and alert, rinse
mouth and drink 2-4 cupfuls of milk or water.[1]
Remove from exposure and move to fresh air

) immediately. If not breathing, give artificial

Inhalation

respiration. If breathing is difficult, give oxygen.
Get medical aid.[1]

Fire and Explosion Hazard Data

Cyclooctene oxide is a flammable solid and presents a fire hazard.
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Parameter

Valuel/Information

Flash Point

56 °C (132.8 °F)

NFPA Rating (estimated)

Health: 2, Flammability: 2, Instability: O

Suitable Extinguishing Media

For small fires, use dry chemical, carbon
dioxide, sand, earth, water spray, or regular
foam. For large fires, use water spray, fog, or

regular foam.[1]

Unsuitable Extinguishing Media

Do NOT use water directly on fire.[1]

Hazardous Combustion Products

Carbon monoxide, irritating and toxic fumes and

gases, carbon dioxide.[1]

Fire-Fighting Procedures

Wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or
equivalent), and full protective gear.[1] Use
water spray to keep fire-exposed containers

cool.[1]

Accidental Release Measures

In case of a spill or leak, follow these procedures to mitigate the hazard.

Personal Precautions:

Environmental Precautions:

Remove all sources of ignition.[1][9][10]

Provide adequate ventilation.[1][9][11]

Avoid generating dusty conditions.[1]

Use proper personal protective equipment as indicated in Section 3.[1]

e Do not let the product enter drains.[12] Prevent further leakage or spillage if safe to do so.

[12]
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Methods for Cleaning Up:

o For small spills, use a non-sparking tool to scoop up the material and place it into a suitable
container for disposal.[1]

o For larger spills, it is recommended to contain the spillage and then collect it with a non-
combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place it in a container for disposal according to local/national regulations.[12]

Handling and Storage

Proper handling and storage procedures are critical for maintaining the stability and safety of
cyclooctene oxide.

Handling:

Use with adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep away from heat, sparks, and flame.[1]

Ground and bond containers when transferring material.[9]

Avoid ingestion and inhalation.[1]

Storage:

o Keep container tightly closed.[1]

e Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
o Keep refrigerated (Store below 4°C/39°F).[1]

» Store protected from moisture.[1]

e Incompatible materials include moisture, strong oxidizing agents, acids, and bases.[1]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.chemicalbook.com/msds/cyclooctane.pdf
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/97389.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

While specific, detailed experimental protocols for neutralization are not readily available in the
provided search results, general principles for the disposal of reactive chemicals should be
followed. It is imperative to consult your institution's environmental health and safety (EHS)
department for specific disposal procedures.

General Disposal Considerations:

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[8]

o All waste must be handled in accordance with local, state, and federal regulations.[13]

o Containers may still present a chemical hazard when empty and should be handled

appropriately.[13]

Visual Safety Guides

The following diagrams illustrate key safety workflows and hazard relationships for
cyclooctene oxide.
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Cyclooctene Oxide Spill Occurs

Assess Spill Size and Location

Large Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area (If Large Spill)

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material

Collect with Non-Sparking Tools

Place in Labeled Waste Container

Decontaminate Spill Area

Report Incident to EHS
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Exposure to Cyclooctene Oxide

Identify Route of Exposure

Skin Contact

Flush with Water for 15 min
Remove Contaminated Clothing

Flush with Water for 15 min
Lift Eyelids

Seek Immediate Medical Attention

Move to Fresh Air
Provide Oxygen if Needed

Ingestion

Rinse Mouth
Do NOT Induce Vomiting

Flammable Solid

Physical Hazards |—®

Moisture Sensitive

Cyclooctene Oxide

Health Hazards

Acute Toxicity (Oral)

Skin lrritation

Eye Irritation

Respiratory Irritation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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